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Compound of Interest

Compound Name: MC 1046

Cat. No.: B8069280 Get Quote

Disclaimer: The following guidance is based on the assumption that "MC 1046" refers to the

substance with the United Nations number UN1046, which is Helium, a compressed gas. The

initial search did not yield a specific chemical designated "MC 1046." If "MC 1046" identifies a

different substance, this information is not applicable, and the user should consult the specific

Safety Data Sheet (SDS) for that product.

This document provides essential safety and logistical information for the handling and disposal

of personal protective equipment (PPE) when working with UN1046 (Helium). The primary

hazard associated with helium is its nature as a simple asphyxiant, which can displace oxygen

in the air to levels that can cause dizziness, unconsciousness, or death.[1][2][3]

Operational Plan for Handling and PPE
1. Risk Assessment and Area Ventilation:

Before handling helium cylinders, conduct a thorough risk assessment of the work area.

Ensure adequate ventilation to prevent the accumulation of high concentrations of helium

gas.[1][2][3]

Oxygen levels in the work area should be continuously monitored to ensure they do not fall

below 19.5%.[1]

2. Personal Protective Equipment (PPE) Selection and Use:
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Equipment Type Specifications and Conditions for Use

Respiratory Protection

General Use: None required in well-ventilated

areas.[1] Emergency Situations: In areas where

the oxygen concentration is below 19.5%, a

Self-Contained Breathing Apparatus (SCBA) or

a positive-pressure airline with a mask and

escape pack must be used.[1] Air-purifying

respirators are not effective and will not provide

protection.[1]

Eye Protection

Safety glasses are recommended when

handling cylinders to protect from mechanical

injury.[2]

Hand Protection

Cold-insulating gloves should be worn to protect

against the extreme cold of rapidly expanding

gas, which can cause frostbite.[3]

Foot Protection
Safety shoes are recommended when handling

heavy cylinders to prevent foot injuries.[1][2]

Body Protection
Protective clothing is recommended to prevent

skin contact with rapidly expanding gas.[3]

3. Cylinder Handling and Storage:

Cylinders should always be transported in a secure, upright position in a well-ventilated

vehicle.[1]

Never lift a cylinder by its cap.[1]

Secure cylinders at all times during use.[1]

Use a pressure-reducing regulator or a separate control valve to safely discharge gas from

the cylinder.[1]

Install a check valve to prevent reverse flow into the cylinder.[1]
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Do not overheat cylinders to increase the discharge rate.[1]

Store cylinders in a well-ventilated area, preferably outdoors, and protect them from direct

sunlight and temperatures exceeding 52°C (125°F).[4]

4. Emergency Procedures:

In case of fire: Helium is nonflammable. Use an appropriate extinguishing agent for the

surrounding fire. If possible, remove helium cylinders from the fire area or cool them with

water to prevent rupture.[1]

In case of inhalation: Move the victim to an uncontaminated area. If breathing has stopped,

apply artificial respiration. Keep the victim warm and at rest, and seek medical attention.[2]

5. Disposal of Contaminated PPE:

For unused product or empty containers, contact the supplier for return and disposal

instructions.[2] Do not attempt to dispose of residual gas.[1]

Handle uncleaned containers in the same manner as the product itself.

Logical Workflow for PPE Selection
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Initial Assessment

PPE Requirements

Action

Handling UN1046 (Helium)

Is the area well-ventilated?

No respiratory protection required

 Yes 

SCBA or positive-pressure airline required

 No
(O2 < 19.5%) 

Standard PPE:
- Safety Glasses

- Insulating Gloves
- Safety Shoes

Proceed with handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling UN1046 (Helium).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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